4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate

• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: [4-(5-acetamido-3-acetyl-2-methyl-1,3,4-thiadiazol-2-yl)phenyl] acetate
• InChI: InChI=1S/C15H17N3O4S/c1-9(19)16-14-17-18(10(2)20)15(4,23-14)12-5-7-13(8-6-12)22-11(3)21/h5-8H,1-4H3,(H,16,17,19)
• InChI Key: IYNMLUAXIBSRAF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NN(C(S1)(C)C2=CC=C(C=C2)OC(=O)C)C(=O)C

Description

4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate is a chemical compound that belongs to the class of thiadiazoles. It has been studied extensively for its potential use as a therapeutic agent due to its unique properties.

Scientific Research Applications

Research on 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate has shown potential for its use as a therapeutic agent in various diseases. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate is not fully understood. However, research has shown that it acts as an inhibitor of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer cell growth. It has also been shown to modulate various neurotransmitter systems in the brain, which may contribute to its potential use in neurodegenerative diseases.
Biochemical and Physiological Effects
Research on 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate has shown various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidneys. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate in lab experiments is its unique chemical structure, which makes it a potential candidate for the development of novel therapeutic agents. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate. One direction is to further investigate its potential use as a therapeutic agent in various diseases, including neurodegenerative diseases and cancer. Another direction is to investigate its mechanism of action in more detail, which may lead to the development of more potent and selective therapeutic agents. Finally, research on the pharmacokinetics and toxicity of this compound is needed to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate is a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of 2-amino-5-methylthiazole with acetic anhydride to form 2-acetyl-5-methylthiazole. This intermediate is then reacted with thiosemicarbazide to form 2-acetyl-5-(1,3,4-thiadiazol-2-yl)thiazole. Finally, this compound is reacted with 4-chloroacetophenone to form 4-[3-Acetyl-5-(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl acetate.